Cas no 1365540-83-5 (1-(4-ethylphenyl)prop-2-en-1-ol)

• Product Name: 1-(4-ethylphenyl)prop-2-en-1-ol
• CAS No: 1365540-83-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5218207
• PubChem ID: 65419292
• Update Time: 2025-06-26

1-(4-ethylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-4-ethyl-
• 1-(4-Ethylphenyl)prop-2-en-1-ol
• 1-(4-ethylphenyl)prop-2-en-1-ol

• Inchi： 1S/C11H14O/c1-3-9-5-7-10(8-6-9)11(12)4-2/h4-8,11-12H,2-3H2,1H3
• InChI Key： DAVBSTSSZSJOIU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CC)=CC=1)(O)C=C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(4-ethylphenyl)prop-2-en-1-ol

1-(4-Ethylphenyl)prop-2-en-1-ol: A Comprehensive Overview

The compound with CAS No. 1365540-83-5, commonly referred to as 1-(4-ethylphenyl)prop-2-en-1-ol, is a fascinating organic molecule with significant applications in various fields. This compound belongs to the class of allylic alcohols and is characterized by its unique structure, which combines an ethyl-substituted phenyl group with a propenol moiety. The long-chain structure of this molecule contributes to its versatility, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 1-(4-ethylphenyl)prop-2-en-1-ol in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have demonstrated that this compound can serve as a versatile monomer, enabling the synthesis of high-performance materials with tailored properties such as improved thermal stability and mechanical strength. The reactivity of the propenol group plays a crucial role in these applications, allowing for efficient polymerization under mild conditions.

In addition to its role in materials science, 1-(4-ethylphenyl)prop-2-en-1-ol has also gained attention in the pharmaceutical industry. Its structure resembles certain bioactive compounds, making it a promising candidate for drug design and development. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. The substituted phenyl group contributes to its biological activity, while the propenol moiety enhances its solubility and bioavailability.

The synthesis of 1-(4-ethylphenyl)prop-2-en-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes involves the alkylation of a phenolic derivative followed by a Wittig reaction to introduce the propenol group. This approach not only ensures high yields but also allows for precise control over the molecular structure, enabling the production of high-purity samples required for both research and industrial applications.

From an environmental perspective, 1-(4-ethylphenyl)prop-2-en-1-ol has been studied for its biodegradability and eco-friendly properties. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable alternative to traditional organic solvents and chemical intermediates. Its low toxicity profile further enhances its appeal for use in green chemistry applications.

In conclusion, 1-(4-ethylphenyl)prop-2-en-1-ol (CAS No. 1365540-83-) is a versatile and multifaceted compound with significant potential across various industries. Its unique structure, reactivity, and biological properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its role in shaping future technologies and therapies is likely to grow even further.